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Compound of Interest

Compound Name: Oberadilol

Cat. No.: B051362 Get Quote

Despite a comprehensive search of chemical databases and scientific literature, detailed

information regarding the chemical properties, mechanism of action, and experimental data for

a compound identified as "Oberadilol" remains elusive. While a chemical structure and basic

identifiers are available, no substantive pharmacological or clinical data could be retrieved to

construct the requested in-depth technical guide.

Initial database searches yielded a chemical entity designated as Oberadilol with the

molecular formula C25H30ClN5O3. The corresponding IUPAC name is 4-chloro-2-[2-hydroxy-

3-[[2-methyl-1-[4-(4-methyl-6-oxo-4,5-dihydro-1H-pyridazin-3-yl)anilino]propan-2-

yl]amino]propoxy]benzonitrile.[1] A two-dimensional representation of this structure is provided

below.

Chemical Structure of Oberadilol
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Caption: 2D structure of the compound identified as Oberadilol.
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Absence of Pharmacological and Experimental Data
Subsequent and more detailed searches for the pharmacological profile, including mechanism

of action, pharmacokinetics, and pharmacodynamics of Oberadilol, did not yield any specific

results. Similarly, searches for clinical trial data, experimental protocols, or mentions in

scientific literature were unfruitful.

This lack of information suggests several possibilities:

Preclinical or Early-Stage Compound: Oberadilol may be a compound that is in the very

early stages of research and development, with data not yet publicly available.

Alternative or Deprecated Nomenclature: The name "Oberadilol" might be a non-standard,

internal, or deprecated name for a compound that is more commonly known by another

designation.

Data Unavailability: Relevant research may exist but might not be indexed in the searched

databases or may be proprietary information.

Conclusion
At present, it is not possible to provide an in-depth technical guide on Oberadilol that meets

the specified requirements for data presentation, experimental protocols, and signaling

pathway diagrams. The foundational scientific data necessary for such a document does not

appear to be in the public domain. For researchers, scientists, and drug development

professionals interested in this or similar chemical scaffolds, it would be advisable to:

Verify the Compound Name and Identifiers: Double-check the accuracy of the name

"Oberadilol" and any associated identifiers (e.g., CAS number, internal compound codes).

Explore Related Compounds: Investigate compounds with similar structural features or those

targeting related pharmacological pathways. The structure of Oberadilol shares some

features with known beta-blockers and other cardiovascular agents. Research into these

established drug classes may provide relevant insights.

Further investigation would be contingent on the emergence of published scientific literature or

clinical trial information specifically pertaining to Oberadilol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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